N-(2-(thiophen-3-yl)ethyl)cyclohex-3-enecarboxamide
Description
N-(2-(thiophen-3-yl)ethyl)cyclohex-3-enecarboxamide, also known as THIP or gaboxadol, is a compound that belongs to the class of sedative-hypnotic drugs. It was initially developed as a potential treatment for insomnia, but its use has been limited due to its adverse effects. Despite this, THIP has been extensively studied for its mechanism of action and potential applications in scientific research.
Scientific Research Applications
Organic Semiconductors
N-(2-(thiophen-3-yl)ethyl)cyclohex-3-enecarboxamide: and its derivatives are pivotal in the development of organic semiconductors . These materials are used in the fabrication of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). The thiophene ring’s ability to stabilize charge carriers makes it an excellent choice for creating high-performance semiconductors that are flexible and have tunable electronic properties.
Corrosion Inhibitors
The thiophene moiety is known to act as a corrosion inhibitor . Compounds containing the thiophene ring can form a protective layer on metals, preventing oxidation and degradation. This application is particularly valuable in industrial settings where metals are exposed to harsh conditions.
Pharmacological Properties
Thiophene derivatives exhibit a wide range of pharmacological properties . They have been studied for their potential as anticancer , anti-inflammatory , antimicrobial , and antihypertensive agents . The structural flexibility of thiophene allows for the synthesis of various analogs to target different biological pathways.
Material Science
In material science , thiophene-based compounds are utilized for their electrical and thermal properties. They contribute to the advancement of high-performance materials used in electronics and energy storage devices .
Coordination Chemistry
Thiophene derivatives serve as ligands in coordination chemistry . They can bind to metals, forming complexes that are useful in catalysis and the synthesis of new materials. These complexes often exhibit unique electronic and optical properties.
Synthetic Intermediates
N-(2-(thiophen-3-yl)ethyl)cyclohex-3-enecarboxamide: can act as a synthetic intermediate in organic chemistry . It can be transformed into a variety of other compounds, serving as a building block for more complex molecules used in drug development and other chemical syntheses.
properties
IUPAC Name |
N-(2-thiophen-3-ylethyl)cyclohex-3-ene-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NOS/c15-13(12-4-2-1-3-5-12)14-8-6-11-7-9-16-10-11/h1-2,7,9-10,12H,3-6,8H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNVMOIRSQRBTFP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC=C1)C(=O)NCCC2=CSC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(thiophen-3-yl)ethyl)cyclohex-3-enecarboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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